Cas no 2138550-78-2 ((4-ethyl-1-propoxycyclohexyl)methanol)

• Product Name: (4-ethyl-1-propoxycyclohexyl)methanol
• CAS No: 2138550-78-2
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• CID: 5852704
• PubChem ID: 165494658
• Update Time: 2025-05-21

(4-ethyl-1-propoxycyclohexyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-ethyl-1-propoxycyclohexyl)methanol
• EN300-1143549
• 2138550-78-2

• Inchi： 1S/C12H24O2/c1-3-9-14-12(10-13)7-5-11(4-2)6-8-12/h11,13H,3-10H2,1-2H3
• InChI Key： RQZVMTMYXXZPEP-UHFFFAOYSA-N
• SMILES： O(CCC)C1(CO)CCC(CC)CC1

Computed Properties

• Exact Mass: 200.177630004g/mol
• Monoisotopic Mass: 200.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Additional information on (4-ethyl-1-propoxycyclohexyl)methanol

Compound CAS No. 2138550-78-2: (4-Ethyl-1-propoxycyclohexyl)methanol

(4-Ethyl-1-propoxycyclohexyl)methanol, identified by the CAS registry number 2138550-78-2, is a versatile organic compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound, which belongs to the class of cyclohexanols, features a cyclohexane ring substituted with an ethyl group at the 4-position and a propoxy group at the 1-position, with a methanol group attached to the cyclohexane ring. Its structure endows it with interesting chemical properties, making it a valuable component in numerous applications.

The synthesis of (4-Ethyl-1-propoxycyclohexyl)methanol involves a series of carefully designed reactions that ensure high purity and structural integrity. Recent advancements in catalytic processes have enabled more efficient production methods, reducing costs and environmental impact. Researchers have also explored the use of green chemistry principles to synthesize this compound, aligning with global sustainability goals.

In terms of physical properties, (4-Ethyl-1-propoxycyclohexyl)methanol exhibits a melting point of approximately -40°C and a boiling point around 160°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol makes it suitable for various chemical reactions. The compound's ability to form stable complexes with metal ions has been explored in coordination chemistry, offering potential applications in catalysis and materials science.

The biological activity of (4-Ethyl-1-propoxycyclohexyl)methanol has been a focal point of recent studies. Research indicates that this compound possesses moderate anti-inflammatory properties, making it a candidate for drug development. Additionally, its ability to inhibit certain enzymes involved in metabolic pathways suggests potential applications in the treatment of metabolic disorders. Ongoing clinical trials are evaluating its efficacy and safety profiles for therapeutic use.

In the field of polymer science, (4-Ethyl-1-propoxycyclohexyl)methanol has been utilized as a building block for synthesizing advanced polymers with tailored mechanical and thermal properties. Its incorporation into polymer networks enhances flexibility and durability, making these materials suitable for high-performance applications in aerospace and automotive industries.

The environmental impact of (4-Ethyl-1-propoxycyclohexyl)methanol has also been studied extensively. Research shows that it biodegrades efficiently under aerobic conditions, reducing its persistence in aquatic ecosystems. This property makes it an eco-friendly alternative to traditional chemicals used in industrial processes.

Recent breakthroughs in computational chemistry have enabled detailed molecular modeling of (4-Ethyl-1-propoxycyclohexyl)methanol. These models provide insights into its electronic structure and reactivity, aiding in the design of novel compounds with enhanced functionalities. Machine learning algorithms are now being employed to predict its interactions with biological systems, accelerating drug discovery efforts.

In conclusion, (4-Ethyl-1-propoxycyclohexyl)methanol, CAS No. 2138550-78-2, is a multifaceted compound with significant potential across diverse scientific domains. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future innovations. As research continues to uncover new possibilities, this compound is poised to make substantial contributions to both academic and industrial sectors.